Cas no 898779-08-3 (3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone)

3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone structure
898779-08-3 structure
Product Name:3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone
CAS No:898779-08-3
MF:C18H20OS
MW:284.415803909302
MDL:MFCD03843828
CID:869509
PubChem ID:24726442
Update Time:2025-04-19

3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-dimethylphenyl)-1-(2-methylsulfanylphenyl)propan-1-one
    • 3-(3,4-DIMETHYLPHENYL)-2'-THIOMETHYLPROPIOPHENONE
    • MFCD03843828
    • 898779-08-3
    • 3-(3,4-Dimethylphenyl)-1-[2-(methylsulfanyl)phenyl]propan-1-one
    • DTXSID30644835
    • AKOS016022197
    • 3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone
    • MDL： MFCD03843828
    • Inchi： 1S/C18H20OS/c1-13-8-9-15(12-14(13)2)10-11-17(19)16-6-4-5-7-18(16)20-3/h4-9,12H,10-11H2,1-3H3
    • InChI Key： VWDLQGCQIRZNHS-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC=CC=1C(CCC1=CC=C(C)C(C)=C1)=O

Computed Properties

  • Exact Mass: 284.12300
  • Monoisotopic Mass: 284.12348643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 4.84080

3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206584-1g
3-(3,4-dimethylphenyl)-2'-thiomethylpropiophenone
 898779-08-3 97%
1g
 ￡540.00 2022-03-01
TRC
D100700-250mg
3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone
 898779-08-3
250mg
 $ 440.00 2022-06-06
TRC
D100700-500mg
3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone
 898779-08-3
500mg
 $ 735.00 2022-06-06
abcr
AB366608-1 g
3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone, 97%; .
 898779-08-3 97%
1g
 €932.90 2023-04-26
Fluorochem
206584-2g
3-(3,4-dimethylphenyl)-2'-thiomethylpropiophenone
 898779-08-3 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
206584-5g
3-(3,4-dimethylphenyl)-2'-thiomethylpropiophenone
 898779-08-3 97%
5g
 ￡2025.00 2022-03-01
abcr
AB366608-1g
3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone, 97%; .
 898779-08-3 97%
1g
 €932.10 2025-04-15
abcr
AB366608-2g
3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone, 97%; .
 898779-08-3 97%
2g
 €1674.30 2025-04-15
abcr
AB366608-2 g
3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone, 97%; .
 898779-08-3 97%
2g
 €1677.00 2023-04-26
A2B Chem LLC
AH92120-1g
3-(3,4-Dimethylphenyl)-2'-thiomethylpropiophenone
 898779-08-3 97%
1g
 $644.00 2024-04-19

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